Apple, Malus sylvestris, ext.
Description
Significance in Phytochemistry and Bioactive Compound Research
The study of Malus sylvestris extract is of considerable significance to the fields of phytochemistry and bioactive compound research. The plant is a rich source of a diverse array of phytochemicals, including polyphenols, flavonoids, triterpenoids, and organic acids. ijrrjournal.comceon.rs Unlike their cultivated descendants, wild apples often exhibit a unique and potent chemical profile, shaped by their need to adapt to harsher environmental conditions. ceon.rs This has made them a compelling subject for researchers seeking novel bioactive molecules.
The peel of Malus sylvestris, in particular, has been identified as a concentrated reservoir of bioactive compounds. f1000research.comresearchgate.net Research has demonstrated that the peel contains significantly higher concentrations of flavonoids and other phenolics compared to the pulp. smolecule.comresearchgate.net This has spurred investigations into the potential of apple peel, often a byproduct of food processing, as a valuable source of natural compounds. f1000research.comresearchgate.net The exploration of Malus sylvestris extracts contributes to a deeper understanding of plant biochemistry and the biosynthesis of these valuable compounds.
Scope of Academic Inquiry into Malus sylvestris Extract Constituents
Academic inquiry into the constituents of Malus sylvestris extract is broad and multifaceted, employing a range of analytical techniques to identify and quantify its chemical components. A significant focus of this research has been on the phenolic and polyphenolic compounds, which are known for their antioxidant properties.
Key areas of investigation include:
Phenolic Profiling: Detailed analyses have been conducted to identify the specific phenolic compounds present in various parts of the Malus sylvestris plant, including the fruit, peel, and leaves. These studies have consistently identified a range of flavonoids, phenolic acids, and dihydrochalcones. ceon.rsresearchgate.netresearchgate.net
Triterpenoid (B12794562) Analysis: The cuticular waxes of Malus sylvestris fruit are a subject of research for their triterpenoid content. These compounds are of interest for their diverse biological activities. smolecule.commdpi.com
Volatile Compound Identification: The aromatic profile of Malus sylvestris is also under investigation, with studies identifying the volatile compounds that contribute to its characteristic scent. researchgate.net
Comparative Studies: Researchers often compare the chemical composition of Malus sylvestris with that of cultivated apple varieties (Malus domestica), revealing differences in the concentrations and types of bioactive compounds. aessweb.com
These academic inquiries utilize advanced analytical methods such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-DAD-MS/MS) to achieve detailed chemical characterization. ceon.rsresearchgate.netresearchgate.net
The following tables provide a detailed overview of the chemical compounds identified in Malus sylvestris extracts through various research endeavors.
Table 1: Phenolic Compounds Identified in Malus sylvestris Extract
Table 2: Triterpenoids Identified in Malus sylvestris Fruit Cuticular Waxes
| Compound | |
| Ursolic acid | smolecule.commdpi.com |
| Oleanolic acid | smolecule.commdpi.com |
| Betulinic acid | smolecule.commdpi.com |
| Lupeol (B1675499) | ceon.rsresearchgate.net |
| Erythrodiol | smolecule.com |
| Uvaol (B1682811) | smolecule.com |
| Corosolic acid | mdpi.com |
| Pomaceic acid | oup.com |
| Euscaphic acid | oup.com |
| Eriobotoric acid | oup.com |
Table 3: Other Compounds Identified in Malus sylvestris Extract
| Compound Class | Specific Compound | Part of Plant |
| Organic Acids | ||
| Citric acid | Leaves. ceon.rsresearchgate.net | |
| Quinic acid | Leaves, Fruits. ceon.rsresearchgate.netresearchgate.net | |
| Volatile Compounds | ||
| (E)-spiroether | Fruit. researchgate.net | |
| Nonacosane | Fruit. researchgate.net | |
| Fatty Acids | ||
| Oleic acid | Fruit. researchgate.net | |
| Palmitic acid | Fruit. researchgate.net | |
| Linoleic acid | By-products. nih.gov | |
| α-linolenic acid | By-products. nih.gov | |
| Tocopherols (B72186) | ||
| δ-tocopherol | By-products. nih.gov | |
| Phytosterols | ||
| β-sitosterol | By-products. nih.gov | |
| Other | ||
| Pectin (B1162225) | Peel. f1000research.comresearchgate.net |
Structure
2D Structure
Properties
CAS No. |
85251-63-4 |
|---|---|
Molecular Formula |
C59H102O4 |
Molecular Weight |
875.4 g/mol |
IUPAC Name |
6,6-dimethyl-1'-propan-2-ylspiro[bicyclo[3.1.1]heptane-2,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[3.3.1]nonane-9,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[2.2.2]octane-2,3'-cyclobutane]-1'-ol |
InChI |
InChI=1S/3C15H26O.C14H24O/c2*1-10(2)15(16)8-14(9-15)6-5-11-7-12(14)13(11,3)4;1-11(2)15(16)9-14(10-15)12-5-3-6-13(14)8-4-7-12;1-10(2)14(15)8-13(9-14)7-11-3-5-12(13)6-4-11/h2*10-12,16H,5-9H2,1-4H3;11-13,16H,3-10H2,1-2H3;10-12,15H,3-9H2,1-2H3 |
InChI Key |
OXQSBLNRHJRCGM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1(CC2(C1)CCC3CC2C3(C)C)O.CC(C)C1(CC2(C1)CCC3CC2C3(C)C)O.CC(C)C1(CC2(C1)CC3CCC2CC3)O.CC(C)C1(CC2(C1)C3CCCC2CCC3)O |
Origin of Product |
United States |
Phytochemical Characterization and Profiling of Malus Sylvestris Extract
Major Classes of Bioactive Compounds in Malus sylvestris
The extract of Malus sylvestris is a rich source of various phytochemicals, which are broadly categorized into polyphenols, triterpenoids and sterols, organic acids, and other biologically active components. These compounds are integral to the plant's defense mechanisms and contribute to its chemical profile.
Polyphenols
Polyphenols represent a significant group of secondary metabolites in Malus sylvestris. They are primarily located in the peel and pulp of the fruit and are known for their antioxidant properties. researchgate.netceon.rs This class is further divided into flavonoids, phenolic acids, tannins, and dihydrochalcones.
Flavonoids: This subclass includes several well-known compounds.
Quercetin (B1663063) and its glycosides (hyperoside, rutin): Quercetin and its derivatives like hyperoside (B192233) and rutin (B1680289) are prominent flavonoids found in Malus sylvestris extracts. researchgate.netceon.rsf1000research.com Studies have identified these compounds in various parts of the plant, including the leaves and fruit peel. researchgate.netceon.rs
Catechin (B1668976) and Epicatechin: These flavan-3-ols are significant constituents, with epicatechin often found in higher concentrations in both the peel and pulp. researchgate.netf1000research.com They can also exist as procyanidin (B600670) oligomers. smolecule.com
Phloridzin: A dihydrochalcone (B1670589) glucoside, phloridzin is a characteristic phenolic compound in apples and is present in Malus sylvestris extracts. researchgate.netf1000research.com
Phenolic Acids:
Chlorogenic acid: This is a major phenolic acid identified in Malus sylvestris, contributing significantly to the total phenolic content. researchgate.netceon.rs
Protocatechuic acid: This hydroxybenzoic acid has also been detected in infusions of wild apple leaves. ceon.rs
Tannins: Tannins, which contribute to the astringent taste of the fruit, are another class of polyphenols found in Malus sylvestris. ipsintelligentsia.commdpi.com
Dihydrochalcones: Besides phloridzin, other dihydrochalcones like phloretin (B1677691) contribute to the phytochemical profile of wild apples. researchgate.netceon.rs
Wild apple varieties have been found to contain at least 47 different polyphenols. smolecule.com The distribution of these compounds is not uniform, with the peel containing a significantly higher concentration of flavonoids compared to the pulp and core. smolecule.com
Table 1: Quantified Phenolic Compounds in Malus sylvestris Pulp and Peel Extracts
| Compound | Pulp Extract (mg/g fresh weight) | Peel Extract (mg/g fresh weight) |
| Chlorogenic acid | 0.791 researchgate.net | 0.568 researchgate.net |
| Epicatechin | 1.18 researchgate.net | 1.36 researchgate.net |
| Phloridzin | 0.106 researchgate.net | 0.207 researchgate.net |
| Catechin | Not Quantified | 0.187 researchgate.net |
| Hyperoside | Not Quantified | 0.261 researchgate.net |
| Quercitrin (B1678633) | Not Quantified | 0.256 researchgate.net |
Triterpenoids and Sterols
The cuticular waxes of Malus sylvestris fruits and leaves contain a variety of lipophilic compounds, including triterpenoids and sterols. nih.gov
Triterpenoids:
Lupeol (B1675499): This pentacyclic triterpenoid (B12794562) has been identified in the skin and flesh of wild apples. ceon.rs It is a notable component of the triterpene fraction in pomace oils. nih.gov
Uvaol (B1682811): While specific quantitative data for Malus sylvestris is limited, uvaol is a known triterpenoid in apples.
Sterols:
β-sitosterol: This is the most abundant phytosterol found in apple seeds and pomace oil, often comprising a very high percentage of the total sterol content. nih.govnih.gov
Organic Acids
Organic acids are primary metabolites that play a crucial role in the taste and acidity of the fruit.
Malic acid and Citric acid: These are the two predominant organic acids in Malus species. nih.govresearchgate.net Wild apples, including Malus sylvestris, tend to have significantly higher levels of total organic acids compared to cultivated varieties. nih.govresearchgate.net
Quinic acid: This acid is also present and serves as a precursor for the biosynthesis of other compounds. ceon.rs
Lactic acid: Chromatographic analysis has confirmed the presence of lactic acid in Malus sylvestris. nih.govresearchgate.net
Other Biologically Active Components
Tocopherols (B72186): These lipid-soluble antioxidants, also known as Vitamin E, are found in wild apples. ceon.rs Different forms of tocopherols have been quantified in the oils derived from apple by-products. mdpi.com
Fatty Acids: The seeds of Malus sylvestris are a source of various fatty acids, with linoleic and oleic acids being the most abundant. mdpi.comunite.it
Pectin (B1162225): This complex polysaccharide is a major component of the apple cell wall and is considered a dietary fiber. f1000research.comresearchgate.netnih.gov
Quantitative and Qualitative Analytical Methodologies
The accurate identification and quantification of the diverse phytochemicals in Malus sylvestris extract rely on sophisticated analytical techniques.
Advanced Chromatographic Techniques
High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA): This technique is widely used for the separation and quantification of phenolic compounds. researchgate.net By comparing the retention times and UV spectra of the peaks with those of known standards, researchers can identify and measure the concentration of individual compounds in the extract. researchgate.netresearchgate.net
Ultra-High-Performance Liquid Chromatography with Diode-Array Detection and Tandem Mass Spectrometry (UHPLC-DAD-MS/MS): This powerful combination offers enhanced separation efficiency and sensitivity. ceon.rs The use of tandem mass spectrometry provides detailed structural information, allowing for the confident identification of compounds, even in complex mixtures. ceon.rsresearchgate.net UHPLC systems coupled with time-of-flight mass spectrometry (QTOF-MS) further improve the qualitative and quantitative investigation of phenolic extracts. researchgate.net These methods are crucial for creating detailed profiles of the bioactive components in Malus sylvestris. ceon.rsresearchgate.net
Spectrophotometric Assays for Total Content Determination (e.g., Folin-Ciocalteu assay for total phenols, Markham's method for total flavonoids)
The TPC in Malus sylvestris extracts can vary significantly depending on the extraction method and solvent used. researchgate.net For instance, studies have reported TPC values ranging from 172.91 to 1556.99 mg of gallic acid equivalents (GAE) per 100 g of dry weight. researchgate.net Similarly, the TFC has been shown to range from 3.97 to 182.22 mg of rutin equivalents (RE) per 100 g of dry weight. researchgate.net One study utilizing microwave-assisted extraction (MAE) on the peel of Malus sylvestris found that a 12-minute radiation time yielded a phenolic content of 14.73 mg GAE/g and a flavonoid content of 29.62 ppm. f1000research.comresearchgate.net Another investigation on Malus sylvestris fruit extracts reported a total phenolic content of 518.7±42.9 mg of trolox (B1683679) equivalents (TE) per gram of dry mass. researchgate.net
The choice of solvent and extraction technique significantly impacts the quantification of these compounds. Polar solvents like 70% ethanol (B145695) and distilled water, particularly when used with ultrasonic extraction, have been shown to yield extracts with the highest amounts of polyphenolic compounds. researchgate.net The Folin-Ciocalteu method involves the reduction of the Folin-Ciocalteu reagent by phenolic compounds in an alkaline environment, with the resulting blue color measured spectrophotometrically. researchgate.netf1000research.comicm.edu.pl For total flavonoid determination, Markham's method utilizes complexation with reagents like aluminum chloride, with the absorbance measured to quantify flavonoid content, often using catechin or rutin as a standard. cabidigitallibrary.orgresearchgate.netf1000research.com
Table 1: Total Phenolic and Flavonoid Content in Malus sylvestris Extracts
| Extraction Method/Solvent | Total Phenolic Content (TPC) | Total Flavonoid Content (TFC) | Source |
| Various (maceration, percolation, Soxhlet, ultrasonic) with polar and non-polar solvents | 172.91–1556.99 mg GAE/100 g d.w. | 3.97–182.22 mg RE/100 g d.w. | researchgate.net |
| Microwave-Assisted Extraction (MAE) - 12 min | 14.73 mg GAE/g | 29.62 ppm | f1000research.comresearchgate.net |
| Methanol (B129727) (50%) | 518.7±42.9 mg TE/g dry mass | Not specified | researchgate.net |
Spectroscopic Characterization (e.g., Fourier Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR))
Spectroscopic techniques such as Fourier Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) are instrumental in identifying the functional groups and elucidating the structures of compounds present in Malus sylvestris extracts.
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical structure of the metabolites in Malus sylvestris. mdpi.comscribd.com ¹H-NMR and ¹³C-NMR, along with two-dimensional techniques like TOCSY and HMBC, allow for the identification and quantification of a wide range of compounds. mdpi.comscribd.com In hydroalcoholic extracts of apples, NMR has been used to identify various compounds including sugars (fructose, glucose), organic acids (malic acid, citric acid), amino acids, and phenolic compounds like phloretin/phloridzin and p-coumaric acid derivatives. mdpi.com For instance, the presence of 2-O-β-D-glucopyranosyl L-ascorbic acid was confirmed in crab apples (Malus sylvestris) through detailed NMR analysis after peracetylation to overcome purification challenges. scribd.com The anomeric proton signal of a β-ascorbic acid glycoside was identified in the ¹H-NMR spectrum of a crab apple extract fraction. scribd.com
Tissue-Specific Phytochemical Distribution within Malus sylvestris (Peel, Pulp, Leaves)
The distribution of phytochemicals in Malus sylvestris is not uniform, with significant variations observed between the peel, pulp, and leaves. These differences are crucial for understanding the biological properties of extracts derived from different parts of the plant.
The peel of Malus sylvestris is consistently found to be richer in phenolic compounds compared to the pulp. researchgate.netoamjms.euuliege.bewallonie.be Studies have shown that the total phenolic content can be almost four times higher in the peel than in the flesh. uliege.be For example, one analysis quantified several phenolic compounds in both the peel and pulp, with the peel extract containing higher concentrations of epicatechin (1.36 mg/g fresh weight), phloridzin (0.207 mg/g), catechin (0.187 mg/g), hyperoside (0.261 mg/g), and quercitrin (0.256 mg/g). researchgate.net In contrast, the pulp had higher levels of chlorogenic acid (0.791 mg/g) but lower concentrations of epicatechin (1.18 mg/g) and phloridzin (0.106 mg/g). researchgate.net This higher concentration of polyphenols in the peel contributes to its stronger antioxidant activity compared to the pulp. researchgate.net Flavonoids, a major class of polyphenols, show a distinct spatial gradient, with the peel tissues containing a significantly higher percentage of the total fruit flavonoids (83.2%) compared to the pulp (12.4%). smolecule.com Quercetin glycosides are the dominant flavonoids in the peel. smolecule.com
Malus sylvestris leaves are also a rich source of bioactive compounds. ceon.rs Infusions made from the leaves have been found to contain a variety of polyphenols, including quercetin, isoquercetin, hyperoside, rutin, chlorogenic acid, and procyanidin B2. ceon.rs The leaves are particularly noted for their content of dihydrochalcones like phloretin-pentosyl-hexoside. smolecule.comceon.rs The concentration of certain compounds can be higher in the leaves than in the fruit; for example, chlorogenic acid has been reported at 18.7 mg/g dry weight in leaves compared to 4.2 mg/g in the fruit. smolecule.com
Table 2: Distribution of Selected Phytochemicals in Different Tissues of Malus sylvestris (mg/g fresh weight)
| Compound | Peel | Pulp | Source |
| Chlorogenic acid | 0.568 | 0.791 | researchgate.net |
| Epicatechin | 1.36 | 1.18 | researchgate.net |
| Phloridzin | 0.207 | 0.106 | researchgate.net |
| Catechin | 0.187 | Not Quantified | researchgate.net |
| Hyperoside | 0.261 | Not Quantified | researchgate.net |
| Quercitrin | 0.256 | Not Quantified | researchgate.net |
Advanced Extraction and Purification Methodologies for Malus Sylvestris Extract
Conventional Extraction Techniques and Their Efficiency
Traditional methods for extracting phytochemicals from plant matrices have been widely used due to their simplicity and established protocols. These techniques, including maceration, percolation, and Soxhlet extraction, rely on the solvent's capacity to dissolve target compounds and facilitate their transfer from the plant material. The choice of solvent is paramount, with polarity playing a key role in determining the profile of the extracted compounds. researchgate.net Studies on Malus sylvestris fruit have utilized a range of solvents, from polar (e.g., 70% ethanol (B145695), distilled water, propylene (B89431) glycol) to non-polar (e.g., sunflower and olive oil), to characterize the resulting extracts. researchgate.net
Maceration is a simple solid-liquid extraction technique that involves soaking the plant material in a chosen solvent in a sealed container for a specific period, typically ranging from days to weeks, at ambient temperature. researchgate.net The process allows the solvent to slowly penetrate the plant tissues and dissolve the target compounds. It is a straightforward method, though often time-consuming. researchgate.netpinesherbals.com
The efficiency of maceration for Malus sylvestris is significantly influenced by the solvent system. Research comparing various solvents demonstrated that polar solvents yield higher concentrations of polyphenolic compounds. For instance, using 70% ethanol as the solvent for maceration resulted in a Total Phenolic Content (TPC) of 1064.58 mg GAE/100 g dry weight (d.w.) and a Total Flavonoid Content (TFC) of 83.10 mg RE/100 g d.w. researchgate.net In contrast, non-polar solvents like olive oil yielded significantly lower amounts, with a TPC of 278.47 mg GAE/100 g d.w. and a TFC of 18.25 mg RE/100 g d.w. researchgate.net
Percolation is a more dynamic process compared to maceration, where a solvent is allowed to flow slowly through a bed of ground plant material packed in a column-like vessel called a percolator. researchgate.netpinesherbals.com This continuous flow of fresh solvent over the material creates a constant concentration gradient, which can lead to a more exhaustive extraction in a shorter time frame than static maceration. pinesherbals.com
In comparative studies on Malus sylvestris, percolation with 70% ethanol yielded a TPC of 1133.33 mg GAE/100 g d.w. and a TFC of 102.77 mg RE/100 g d.w. researchgate.net These values are slightly higher than those obtained by maceration with the same solvent, illustrating the enhanced efficiency of the continuous flow method. The Total Tannin (TT) content was also notable, reaching 4545.45 mg CE/100 g d.w., indicating the method's effectiveness in extracting this class of polyphenols. researchgate.net
Soxhlet extraction is a continuous solid-liquid extraction method that utilizes a specialized glass apparatus. nih.gov The ground plant material is placed in a thimble, and a solvent is heated in a flask below. The solvent vapor bypasses the thimble, condenses above it, and drips down, immersing the sample. Once the solvent reaches a certain level, a siphon mechanism automatically empties the thimble, returning the extract-laden solvent to the flask. This cycle repeats, allowing for a thorough extraction with a relatively small amount of solvent. nih.gov
This technique has proven effective for Malus sylvestris. When using 70% ethanol, Soxhlet extraction yielded a TPC of 1279.16 mg GAE/100 g d.w. and a TFC of 124.99 mg RE/100 g d.w. researchgate.net These results are generally higher than those from maceration and percolation, though the application of heat can sometimes risk degrading thermally sensitive compounds. researchgate.net
Mechanical methods like homogenization and magnetic stirring are often employed to increase the efficiency of solvent extraction. Homogenization, particularly with high-shear mixers like an Ultraturrax, reduces the particle size of the plant material, thereby increasing the surface area available for solvent contact. mdpi.com Magnetic stirring enhances extraction by creating agitation, which facilitates the movement of solvent and dissolved solutes away from the surface of the plant material, maintaining a favorable concentration gradient.
For apple pomace, a by-product rich in bioactive compounds, homogenization has been shown to be effective. nih.gov Studies indicate that the choice of solvent is crucial, with acetone (B3395972) demonstrating high efficacy in recovering phenolic compounds. nih.gov Similarly, magnetic stirring of apple pomace has been optimized at temperatures around 60°C, significantly shortening extraction times when using solvents like 80% methanol (B129727) or 50% ethanol compared to using water alone. nih.gov
Table 1: Comparison of Conventional Extraction Method Efficiency for Malus sylvestris Fruit This table summarizes the yield of major polyphenolic classes from Malus sylvestris fruit using different conventional extraction methods and solvents. Data is expressed per 100 g of dry plant weight (d.w.).
| Extraction Method | Solvent | Total Phenols (mg GAE/100g d.w.) | Total Flavonoids (mg RE/100g d.w.) | Total Tannins (mg CE/100g d.w.) |
| Maceration | 70% Ethanol | 1064.58 | 83.10 | 3818.18 |
| Distilled Water | 841.66 | 62.49 | 2909.09 | |
| Olive Oil | 278.47 | 18.25 | 181.81 | |
| Percolation | 70% Ethanol | 1133.33 | 102.77 | 4545.45 |
| Distilled Water | 916.66 | 76.38 | 3636.36 | |
| Soxhlet | 70% Ethanol | 1279.16 | 124.99 | 5909.09 |
| Distilled Water | 1054.16 | 97.22 | 4727.27 |
Data sourced from a comparative study on wild apple fruit extracts. researchgate.net GAE: Gallic Acid Equivalents; RE: Rutin (B1680289) Equivalents; CE: Catechin (B1668976) Equivalents.
Non-Conventional and Green Extraction Technologies
In recent years, there has been a significant shift towards "green" extraction technologies that offer advantages over conventional methods, such as reduced extraction times, lower solvent consumption, and improved yields of target compounds. nih.gov These modern techniques often utilize energy sources like ultrasonic waves to enhance the extraction process.
Ultrasound-Assisted Extraction (UAE) employs high-frequency sound waves (typically >20 kHz) to create acoustic cavitation in the solvent. researchgate.net The formation and collapse of microscopic bubbles generate intense local pressures and temperatures, leading to the disruption of plant cell walls. This phenomenon enhances solvent penetration into the plant matrix and facilitates the release of intracellular compounds into the solvent, significantly accelerating the extraction process. researchgate.net
Research has consistently shown that UAE is a highly efficient method for obtaining polyphenolic compounds from Malus sylvestris and other apple varieties. researchgate.net A comparative study demonstrated that UAE using ethanol and distilled water as solvents yielded the highest amounts of polyphenolic compounds and exhibited the best antioxidant activity compared to maceration, percolation, and Soxhlet extraction. researchgate.net Specifically, UAE with 70% ethanol yielded a TPC of 1556.99 mg GAE/100 g d.w. and a TFC of 182.22 mg RE/100 g d.w., the highest values among all tested methods. researchgate.net
The efficiency of UAE is dependent on several key parameters, including temperature, time, solvent concentration, and ultrasonic power. Numerous studies have focused on optimizing these conditions to maximize the yield of specific compounds from apple materials. For instance, an optimized UAE protocol for apple peel was established at a temperature of 46.92°C for an extraction time of 7.29 minutes. researchgate.net Another study focusing on Ruby S apple peel found the optimal conditions to be a lower temperature of 20°C, an extraction time of 25.30 minutes, and a 50% ethanol concentration. nih.govnih.gov These variations highlight that optimal conditions are often specific to the plant material and the target compounds, which include hyperoside (B192233), isoquercitrin, and phloridzin. nih.govnih.gov
Table 2: Optimized Parameters for Ultrasound-Assisted Extraction (UAE) of Phenolic Compounds from Malus Species This table presents findings from various studies that optimized UAE conditions to maximize the yield of bioactive compounds from different parts of apple plants.
| Plant Material | Optimal Temperature | Optimal Time | Optimal Solvent | Optimal Power / Amplitude | Target Compounds / Outcome |
| Malus baccata | 51.1 °C | Not Specified | 61.0% Ethanol | 308.6 W | Max. Total Phenolic Content |
| Malus baccata | 51.6 °C | Not Specified | 60.5% Ethanol | 311.4 W | Max. Antioxidant Ability |
| Ruby S Apple Peel | 20 °C | 25.30 min | 50% Ethanol | Not Specified | Max. Yield, TPC, TFC |
| Lal-Ambri Apple Peel | 46.92 °C | 7.29 min | Not Specified | Probe Sonicator | Max. Yield, TPC, Antioxidant Activity |
| Apple Peel | 60 °C | 20 min | 60% Ethanol | Not Specified | Max. Flavonoid Yield (27.56 mg/g) |
Data sourced from multiple optimization studies. nih.govspkx.net.cnphytojournal.comnih.gov TPC: Total Phenolic Content; TFC: Total Flavonoid Content.
Optimization of Extraction Parameters for Enhanced Yield and Profile
The efficiency of extracting bioactive compounds from Malus sylvestris is heavily dependent on several parameters, including the choice of solvent, temperature, extraction time, and the ratio of the sample to the solvent. fanres.orgnih.gov Optimizing these factors is crucial for maximizing the yield of target compounds and preserving their bioactivity. mdpi.com
Influence of Solvent Type and Concentration (e.g., ethanol, methanol, acetone, water, propylene glycol)
The choice of solvent is a critical factor that significantly influences the yield and profile of extracted compounds due to the varying polarities of the target phytochemicals. researchgate.net Solvents such as water, ethanol, methanol, and propylene glycol have been investigated for extracting phenolics from Malus species. researchgate.netcabidigitallibrary.org
A study on a related species, Malva sylvestris, compared water, 70% ethanol, and 95% methanol. ekb.egekb.eg The results showed that water was the most effective solvent for extracting total phenolics (121.6 mg/g) and flavonoids, while 70% ethanol was superior for extracting tannins (15.52 mg/g) and saponins (B1172615) (6.7 mg/g). ekb.egekb.eg The 95% methanol extract yielded the lowest amounts of these compounds. ekb.egekb.eg
For wild apple fruit (Malus sylvestris), extracts obtained using ethanol and distilled water showed the highest content of polyphenolic compounds and the best antioxidant activity. researchgate.netcabidigitallibrary.org In the context of apple pomace, an ethanol-water mixture at a ratio of 65:35 was found to be the best solvent for MAE of polyphenolic compounds. researchgate.net For PLE, 60% ethanol was identified as optimal for maximizing antioxidant activity. nih.gov Research on quince peels also found that a 25% ethanol-water mixture was effective for extracting polyphenols. mdpi.com These findings highlight that hydroalcoholic mixtures are often more efficient than pure solvents, as the combination of water and alcohol can extract a broader range of compounds with different polarities.
| Solvent | Target Compounds | Yield/Observation | Source |
|---|---|---|---|
| Water | Total Phenolics, Flavonoids | Highest yield (121.6 mg/g phenolics) in Malva sylvestris. | ekb.egekb.eg |
| 70% Ethanol | Tannins, Saponins | Highest yield (15.52 mg/g tannins) in Malva sylvestris. | ekb.egekb.eg |
| 65% Ethanol | Polyphenols (Apple Pomace) | Identified as the best solvent for MAE. | researchgate.net |
| 60% Ethanol | Antioxidants (Apple Pomace) | Optimal for PLE at 102°C. | nih.gov |
| 95% Methanol | Phenolics, Flavonoids, Tannins | Lowest extraction yield compared to water and 70% ethanol. | ekb.egekb.eg |
Effects of Temperature and Extraction Time
Temperature and time are interdependent parameters that significantly affect extraction efficiency. mdpi.com Generally, increasing the temperature enhances the solubility of compounds and the diffusion rate, but excessively high temperatures can lead to the thermal degradation of heat-sensitive compounds like polyphenols. mdpi.comnih.gov Similarly, longer extraction times can increase yield, but prolonged exposure may cause oxidation or decomposition of the extracted compounds. nih.gov
For traditional extraction methods, the highest yield of total phenolic content (TPC) is often achieved between 60-80°C. mdpi.com However, advanced techniques like PLE can use much higher temperatures (100-200°C) effectively, which may be due to the liberation of phenolics from the plant matrix or the breakdown of lignin (B12514952) at these temperatures. nih.govmdpi.com One study noted that TPC yield from plant material dropped when the temperature was raised beyond 180°C, while total flavonoid content began to decrease at a lower temperature of 120°C, indicating flavonoids are more heat-sensitive. mdpi.com
The optimal extraction time can vary widely, from a few minutes for methods like MAE to several hours for conventional techniques. f1000research.comnih.gov In a study on sour cherry pomace, the extraction of phenolic compounds reached equilibrium between 80 and 100 minutes. nih.gov For potato peels, an optimal time of 150 minutes was identified for maximizing phenolic extraction. nih.gov In MAE of Malus sylvestris peel, a 12-minute extraction proved most effective. f1000research.com
| Parameter | Condition/Range | Observation | Source |
|---|---|---|---|
| Temperature | 60-80°C | Optimal range for TPC in many traditional extractions. | mdpi.com |
| >120°C | Total flavonoid content begins to decrease, suggesting thermal sensitivity. | mdpi.com | |
| 102°C | Optimal for maximizing antioxidant activity in PLE of apple pomace. | nih.gov | |
| Time | 12 minutes | Optimal for MAE of Malus sylvestris peel extract. | f1000research.com |
| 80-100 minutes | Equilibrium reached for phenolic extraction from sour cherry pomace. | nih.gov | |
| 150 minutes | Optimal for conventional extraction of phenolics from potato peels. | nih.gov |
Sample-to-Solvent Ratio Optimization
The sample-to-solvent ratio, also known as the solid-to-liquid ratio, is another key parameter influencing extraction efficiency. A higher volume of solvent can enhance the concentration gradient between the sample and the solvent, promoting the diffusion of compounds from the plant matrix into the solvent. However, an excessively large solvent volume can be wasteful and may require more energy for subsequent concentration steps.
In the MAE of polyphenolic compounds from apple pomace, the best solvent-to-sample ratio was determined to be 20:1. researchgate.net For the extraction of phenolic compounds from sour cherry pomace, a solvent-to-solid ratio of 12 mL/g was selected as optimal. nih.gov A study on potato peels found an optimal liquid/solid ratio of 30 mL/g for maximizing the extraction of total phenolic and flavonoid content. nih.gov The optimization of this ratio is essential for developing a cost-effective and efficient extraction process. fanres.org
Mentioned Compounds
| Compound Name | Compound Class/Type |
|---|---|
| Acetone | Solvent |
| Carbon Dioxide | Supercritical Fluid |
| Ethanol | Solvent |
| Flavonoids | Polyphenol Subclass |
| Hydroxymethylfurfural | Furan Compound |
| Lignin | Complex Polymer |
| Methanol | Solvent |
| Phenolics/Polyphenols | Class of Phytochemicals |
| Propylene Glycol | Solvent |
| Saponins | Class of Phytochemicals |
| Tannins | Polyphenol Subclass |
| Water | Solvent |
Strategies for Extract Fractionation and Targeted Compound Isolation
Following the initial extraction of bioactive compounds from Malus sylvestris, the resulting crude extract contains a complex mixture of phytochemicals. To isolate specific compounds of interest, a systematic approach involving fractionation and targeted purification is essential. Fractionation serves to decrease the complexity of the extract by separating compounds into groups based on their physicochemical properties, such as polarity. This process is often guided by the biological activity of the resulting fractions, a strategy known as bioassay-guided fractionation, which ensures that subsequent purification efforts are focused on the most potent components. wisdomlib.orgsemanticscholar.org
A common primary fractionation step is liquid-liquid extraction, where the crude extract is partitioned between a series of immiscible solvents of increasing polarity. For instance, an aqueous extract can be sequentially partitioned against solvents like hexane, ethyl acetate (B1210297), and n-butanol. This separates nonpolar compounds (like lipids and some triterpenoids), moderately polar compounds (including many flavonoids and phenolic acids), and more polar compounds (such as flavonoid glycosides). nih.gov The ethyl acetate fraction is often found to be particularly rich in polyphenols. nih.gov
Further separation of these primary fractions is achieved using various chromatographic techniques. Low-pressure column chromatography using stationary phases like Sephadex LH-20 is a well-established method for purifying polyphenols from apple pomace extracts. nih.govresearchgate.net In this technique, fractions are typically eluted using a gradient of aqueous ethanol, which effectively separates compounds based on size and polarity. nih.govresearchgate.net Studies have shown that fractions eluted with 40-50% aqueous ethanol from a Sephadex LH-20 column contain a high concentration of the main polyphenols. nih.govresearchgate.net
For the isolation of high-purity individual compounds from these enriched fractions, more advanced and higher-resolution chromatographic methods are employed.
High-Performance Liquid Chromatography (HPLC): Preparative RP-HPLC is a robust and widely used technique for the final purification of target compounds like flavonoids. lcms.cz This method utilizes high pressure to pass the sample through a column packed with a nonpolar stationary phase (e.g., C18), separating compounds with high resolution based on their hydrophobicity. lcms.czresearchgate.net
High-Speed Counter-Current Chromatography (HSCCC): This is a form of liquid-liquid partition chromatography that operates without a solid support matrix, thereby avoiding the irreversible adsorption of the sample. researchgate.netbibliotekanauki.pl HSCCC has been successfully used to separate major polyphenols from apple pomace, including chlorogenic acid, phloridzin, and various quercetin (B1663063) glycosides, using solvent systems such as hexane-ethyl acetate-1% aqueous acetic acid. nih.govresearchgate.net
Centrifugal Partition Chromatography (CPC): Similar to HSCCC, CPC is a liquid-liquid chromatography technique that has been applied for the preparative isolation of phenolics. researchgate.netnih.govrsc.org A notable application involves a pH-zone-refining CPC method to effectively remove hydroxycinnamic acid derivatives from an apple polyphenol extract, followed by preparative HPLC to remove dihydrochalcones, ultimately yielding a highly purified fraction of flavan-3-ols. researchgate.net
A bioactivity-guided approach provides a logical framework for navigating the fractionation and isolation process. By continuously screening the biological activity of fractions throughout the separation process, researchers can efficiently pinpoint and isolate the specific compounds responsible for the desired therapeutic or functional effects.
Table 1: Bioactivity-Guided Fractionation of Malus sylvestris Extract
| Fraction/Compound Class | Isolated Compound(s) | Observed Bioactivity |
|---|---|---|
| Low Molecular Weight (LMW) Antioxidants | Chlorogenic acid, Flavan-3-ols (e.g., (-)-epicatechin), Flavonols | Effective peroxyl radical scavenging |
| Procyanidins | Oligomeric and polymeric flavan-3-ols | DPPH radical scavenging, Aromatase inhibition, Cyp1A inhibition |
| Flavonols | Quercetin aglycone | Potent Cyp1A inhibitor |
| Dihydrochalcones & Flavan-3-ols | Phloretin (B1677691), (-)-Epicatechin | Potent Cyclooxygenase-1 (Cox-1) inhibitors |
Table 2: Chromatographic Techniques for Compound Isolation from Malus sylvestris Extract
| Technique | Principle | Target Compounds | Example Application |
|---|---|---|---|
| Column Chromatography | Adsorption/Size Exclusion | Polyphenols, Flavonoids | Separation of polyphenols from crude extract using a Sephadex LH-20 column with an aqueous ethanol gradient. nih.govresearchgate.net |
| High-Speed Counter-Current Chromatography (HSCCC) | Liquid-liquid partition | Phenolic acids, Dihydrochalcones, Flavonol glycosides | Isolation of chlorogenic acid, phloridzin, and quercetin glycosides from an ethyl acetate fraction. nih.govresearchgate.net |
| Centrifugal Partition Chromatography (CPC) | Liquid-liquid partition | Flavan-3-ols, Hydroxycinnamic acids | pH-zone-refining CPC used to remove hydroxycinnamic acids prior to final purification of flavan-3-ols. researchgate.net |
| Preparative High-Performance Liquid Chromatography (Prep-HPLC) | Reversed-phase adsorption | Individual flavonoids, Phenolics | Final purification step to isolate high-purity compounds like quercetin, epicatechin, and phloretin from enriched fractions. lcms.czresearchgate.net |
Biosynthesis and Metabolic Pathways of Malus Sylvestris Phytochemicals
Flavonoid and Phenylpropanoid Biosynthetic Pathways
Flavonoids and phenylpropanoids represent a major class of secondary metabolites in Malus sylvestris. Their synthesis is a multi-step process beginning with precursors from primary metabolism and involving a series of enzymatic reactions that lead to a wide variety of compounds, including anthocyanins, flavonols, and the distinctive dihydrochalcones. fmach.itkegg.jp
The journey to synthesizing flavonoids and phenylpropanoids begins with the shikimate pathway, a central metabolic route in plants that connects carbon metabolism from glycolysis and the pentose (B10789219) phosphate (B84403) pathway to the biosynthesis of aromatic amino acids. nih.govfrontiersin.orgfrontiersin.org It is estimated that a significant portion of all carbon fixed by the plant, potentially over 30%, is channeled through this pathway. nih.govfrontiersin.org The primary output of this pathway for flavonoid synthesis is the aromatic amino acid L-phenylalanine. frontiersin.org
Phenylalanine serves as the direct precursor for the entire phenylpropanoid pathway. frontiersin.orgresearchgate.net The carbon skeleton of phenylalanine is converted into p-coumaroyl-CoA, the central intermediate that stands at the gateway to the biosynthesis of numerous phenolic compounds, including flavonoids, lignins, and stilbenes. nih.govresearchgate.net
The conversion of phenylalanine into various flavonoid classes is orchestrated by a series of key enzymes. These enzymes catalyze specific reactions, and their regulation is critical for controlling the type and quantity of phytochemicals produced. The general phenylpropanoid pathway consists of the first three enzymatic steps that convert phenylalanine to p-coumaroyl-CoA. nih.gov
| Enzyme Abbreviation | Enzyme Name | Specific Role in the Pathway | Reference |
|---|---|---|---|
| PAL | Phenylalanine Ammonia Lyase | Catalyzes the first committed step in the phenylpropanoid pathway: the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid. It is a critical rate-limiting enzyme. | researchgate.net |
| C4H | Cinnamate-4-Hydroxylase | A cytochrome P450-dependent monooxygenase that catalyzes the hydroxylation of cinnamic acid at the para-position to produce p-coumaric acid. | nih.gov |
| 4CL | 4-Coumarate:CoA Ligase | Catalyzes the final step of the general phenylpropanoid pathway, activating p-coumaric acid by ligating it to Coenzyme A to form p-coumaroyl-CoA. This product is a key branch-point intermediate for flavonoid and lignin (B12514952) biosynthesis. | nih.gov |
| ANR | Anthocyanidin Reductase | A key enzyme in the proanthocyanidin (B93508) (condensed tannin) specific branch of the pathway. It reduces anthocyanidins (e.g., cyanidin) to their corresponding 2,3-cis-flavan-3-ols (e.g., epicatechin). | researchgate.net |
| HCT/HQT | Shikimate O-hydroxycinnamoyl transferase / Hydroxycinnamoyl-CoA:quinate hydroxycinnamoyl transferase | These enzymes are involved in the synthesis of chlorogenic acid, a major phenolic compound in apples, by transferring a hydroxycinnamoyl group to quinic acid or shikimic acid. |
From the central precursor p-coumaroyl-CoA, the flavonoid pathway branches out to produce several distinct classes of compounds.
Anthocyanins: These pigments are responsible for the red coloration in apple skin and flesh. researchgate.net The pathway proceeds from dihydroflavonols (e.g., dihydroquercetin), which are reduced by Dihydroflavonol 4-reductase (DFR) to form colorless leucoanthocyanidins. researchgate.net Subsequently, Anthocyanidin Synthase (ANS) catalyzes the oxidation of leucoanthocyanidins to produce colored anthocyanidins, such as cyanidin (B77932). These molecules are then typically stabilized by glycosylation, a reaction catalyzed by UDP-glucose:flavonoid 3-O-glucosyltransferase (UFGT), resulting in compounds like cyanidin 3-galactoside, the predominant anthocyanin in apples.
Flavonols: Flavonols like quercetin (B1663063) and kaempferol (B1673270) are synthesized from the same dihydroflavonol precursors as anthocyanins. The enzyme Flavonol Synthase (FLS) competes with DFR for the common substrate, catalyzing the introduction of a double bond in the C-ring of dihydroflavonols to form flavonols. frontiersin.org
Dihydrochalcones: Malus species are unique in their high accumulation of dihydrochalcones, with phloridzin being the most abundant. fmach.it This pathway represents a significant side branch of the flavonoid pathway. nih.gov It begins with the reduction of p-coumaroyl-CoA to p-dihydrocoumaroyl-CoA, a reaction catalyzed by a p-coumaroyl-CoA reductase. fmach.itishs.org Chalcone (B49325) Synthase (CHS) then catalyzes the condensation of one molecule of p-dihydrocoumaroyl-CoA with three molecules of malonyl-CoA to produce the dihydrochalcone (B1670589) aglycone, phloretin (B1677691). nih.gov The final step is the specific glycosylation of phloretin at the 2'-position by a UDP-glucose:phloretin 2'-O-glucosyltransferase (PGT) to form phloridzin. nih.gov Another positional isomer, trilobatin (B1683250), is formed by glycosylation at the 4'-position. nih.gov
Biosynthesis of Other Secondary Metabolites
Beyond the extensive flavonoid and phenylpropanoid pathways, Malus sylvestris also synthesizes other important classes of secondary metabolites, including triterpenoids and the phenolic glycoside arbutin (B1665170).
Arbutin: Arbutin is a hydroquinone (B1673460) glucoside. Its biosynthesis involves the glycosylation of hydroquinone. researchgate.netmdpi.com The hydroquinone precursor can be derived from the shikimate pathway. nih.govnih.gov The final and crucial step in arbutin synthesis is the transfer of a glucose molecule from a donor, typically UDP-glucose, to hydroquinone. mdpi.comnih.gov This reaction is catalyzed by a specific glycosyltransferase, often referred to as arbutin synthase. mdpi.commdpi.com
Triterpenoids: The peel of Malus sylvestris is a rich source of pentacyclic triterpenoids, primarily ursolic acid and its isomer oleanolic acid. nih.govmdpi.comnih.gov These compounds are synthesized via the cytosolic mevalonate (B85504) (MVA) pathway, which is part of the larger isoprenoid pathway. researchgate.netmdpi.comnih.gov The biosynthesis begins with the assembly of C5 isoprene (B109036) units (isopentenyl diphosphate (B83284) and dimethylallyl diphosphate) to form a C30 precursor, squalene. researchgate.netresearchgate.netnih.gov Squalene is then oxidized to 2,3-oxidosqualene. This linear molecule is the substrate for oxidosqualene cyclases (OSCs), enzymes that catalyze a complex cyclization reaction to form the foundational pentacyclic triterpene skeletons. researchgate.netfrontiersin.org In Malus, OSCs produce backbones such as α-amyrin (ursane-type), β-amyrin (oleanane-type), and lupeol (B1675499) (lupane-type). researchgate.net These backbones then undergo a series of oxidative modifications, primarily catalyzed by cytochrome P450 monooxygenases (CYP450s), which add functional groups. For instance, the three-step oxidation at the C-28 position by specific CYP450s converts α-amyrin and β-amyrin into ursolic acid and oleanolic acid, respectively. researchgate.net
Regulatory Mechanisms of Secondary Metabolism
The biosynthesis of phytochemicals in Malus sylvestris is a tightly controlled process, regulated primarily at the transcriptional level. This regulation allows the plant to modulate the production of specific compounds in response to developmental cues (e.g., fruit ripening) and environmental stresses (e.g., UV light, pathogen attack). researchgate.net
The expression of the structural genes encoding the biosynthetic enzymes is controlled by a complex network of transcription factors (TFs). In the flavonoid pathway, a key regulatory unit is the MBW complex, which consists of TFs from the R2R3-MYB, basic helix-loop-helix (bHLH), and WD40 repeat protein families. researchgate.net
Different MYB transcription factors have been identified in Malus that act as specific activators or repressors for different branches of the pathway. For instance, MdMYB10 is a well-characterized activator of anthocyanin biosynthesis. frontiersin.org The biosynthesis of dihydrochalcones is also under the control of specific MYB-like transcription factors (PRR2L and MYB8L), which regulate the expression of the PGT genes responsible for the final glycosylation step. nih.gov Environmental factors, such as the cellular carbon-to-nitrogen ratio, can also influence the expression of these regulatory and structural genes, thereby affecting the accumulation of flavonoids. frontiersin.org
| Transcription Factor Family | Example in Malus | Regulatory Role | Reference |
|---|---|---|---|
| R2R3-MYB | MdMYB10 | Activates the expression of late biosynthetic genes in the anthocyanin pathway, promoting red color formation. | frontiersin.org |
| R2R3-MYB | MdMYB1 | Also involved in the regulation of anthocyanin synthesis, particularly in the fruit skin. | |
| MYB-like | PRR2L / MYB8L | Control the tissue-specific accumulation of dihydrochalcone glycosides (phloridzin, trilobatin) by regulating PGT genes. | nih.gov |
| bHLH | MdbHLH3 | Acts as part of the MBW complex to co-activate anthocyanin structural genes. |
Genetic Diversity and Its Influence on Malus Sylvestris Phytochemistry
Assessment of Genetic Variability in Wild Apple Germplasm
The European wild apple (Malus sylvestris) is the only native wild apple species in Europe and serves as a vital genetic resource. mdpi.com Studies of wild apple germplasm have revealed significant genetic diversity, which is crucial for the adaptation of the species and for its potential use in breeding programs. mdpi.comtum.de Research conducted in various European regions has consistently shown a high level of genetic variation within and among populations of M. sylvestris. tum.denih.gov
For instance, a study of 33 wild apple genotypes in the Kashmir Valley demonstrated considerable differences in various fruit and leaf characteristics. journalijpss.com The total soluble solids (TSS), a measure of sugar content, ranged from 6.70°Brix to 16.30°Brix, while fruit weight varied dramatically from 1.06 g to 81.34 g. journalijpss.com This wide range of phenotypic traits is indicative of the underlying genetic variability. journalijpss.com Further analysis of 185 apple germplasm resources, including wild species, landraces, and cultivars, showed that wild germplasms exhibit the highest coefficients of variation (CVs) for traits like fruit weight, vitamin C, and titratable acidity, confirming their substantial genetic diversity compared to cultivated varieties. mdpi.com
The genetic integrity of M. sylvestris is, however, threatened by hybridization with the cultivated apple, Malus × domestica. mdpi.comtum.de Genetic analyses have been employed to distinguish pure wild apples from hybrids and feral cultivars, which is essential for conservation efforts and for the precise characterization of phytochemical diversity. tum.dewisc.edu Despite this, distinct genetic clusters of M. sylvestris have been identified, indicating that pure populations still exist and harbor unique genetic traits. mdpi.comnih.gov
Phenotypic Trait Variation in Apple Germplasm
| Trait | Range of Variation | Coefficient of Variation (CV %) | Source |
|---|---|---|---|
| Fruit Weight | 1.06 g - 81.34 g | Up to 79.47% | journalijpss.commdpi.com |
| Total Soluble Solids (TSS) | 6.70°Brix - 16.30°Brix | - | journalijpss.com |
| Vitamin C | Mainly 2-10 mg/100 g | 58.15% - 60.89% | mdpi.com |
| Titratable Acidity | Mainly 0.4% - 0.8% | 52.19% - 52.51% | mdpi.com |
Genomics Approaches to Phytochemical Trait Association
Genomic tools have become indispensable for dissecting the genetic basis of phytochemical diversity in Malus species. These approaches allow for the identification of specific genes and genomic regions that control the production of health-promoting compounds.
Genome-Wide Association Studies (GWAS) have been instrumental in linking genetic variations, such as Single Nucleotide Polymorphisms (SNPs), to variations in phytochemical content. By analyzing a large number of apple accessions, researchers can identify statistically significant associations between specific SNPs and the concentration of various metabolites. nih.govnih.govresearchgate.net
A GWAS conducted on 344 apple accessions, including both M. domestica and wild Malus species, utilized a 20K SNP array to genotype the individuals. nih.govnih.gov This study successfully identified numerous marker-trait associations for 34 different phytochemicals. nih.govnih.gov The phenotypic variance explained by the most significant SNP for each metabolite ranged from 3% to 21%. nih.govnih.govresearchgate.net Such studies provide valuable markers for selecting desirable phytochemical profiles in breeding programs.
GWAS not only identifies markers but also pinpoints specific genomic regions that likely harbor genes controlling phytochemical synthesis. For example, QTL (Quantitative Trait Loci) mapping studies in apple have previously identified a region on chromosome 16 as a hotspot for phytochemicals. researchgate.net The more recent GWAS have uncovered several new genomic regions and potential candidate genes associated with the genetic diversity of apple phytochemicals. nih.govnih.govresearchgate.net
For instance, significant marker-trait associations have been detected for compounds like ascorbic acid, chlorogenic acid, and various flavonoids. nih.govnih.gov By examining the genes located near these associated SNPs, researchers can propose candidate genes that may be involved in the biosynthesis or regulation of these compounds. This information is crucial for understanding the molecular mechanisms behind phytochemical production. researchgate.net
The evolutionary history of the apple genome, which includes at least one whole-genome duplication (WGD) event, has had a profound impact on the evolution of its metabolic pathways. thebrighterside.newssustainability-times.comnih.govwsu.edu This duplication, which occurred an estimated 50 million years ago, resulted in the expansion of many gene families, providing the raw genetic material for the evolution of new functions, including novel metabolic pathways. thebrighterside.newssustainability-times.comwsu.edu
Analysis of the apple genome has revealed that duplicated genes have been preferentially retained in certain functional categories, including signal transduction, metabolism, and energy pathways. nih.gov This suggests that the WGD has played a significant role in shaping the diversity of phytochemicals observed in Malus species today. nih.gov For example, novel association signals for red skin color, a trait linked to anthocyanin production, have been found in syntenic regions on chromosomes 13 and 16, suggesting a role for the WGD in the evolution of this trait. nih.govnih.govresearchgate.net
Impact of Domestication and Breeding on Phytochemical Content in Malus Species
The process of domestication and centuries of selective breeding have significantly altered the phytochemical composition of cultivated apples compared to their wild relatives. nih.gov While breeding has focused on improving traits like size, sweetness, and texture, it has often inadvertently led to a reduction in the content of certain phytochemicals, many of which contribute to bitterness or astringency. researchgate.net
Studies comparing wild Malus accessions to M. domestica have consistently shown that wild apples have significantly higher concentrations of numerous health-beneficial compounds. nih.govnih.gov For example, wild Malus species have been found to contain at least two-fold higher average levels of ascorbic acid, chlorogenic acid, phloridzin, and trilobatin (B1683250) than cultivated apples. nih.govnih.govresearchgate.net The maximum phloridzin content in wild accessions was found to be 430 µg/g FW, compared to a maximum of 115 µg/g FW in M. domestica. nih.gov Similarly, the highest chlorogenic acid content in wild species was approximately 2.5-fold higher than in cultivated varieties. nih.gov This reduction in phytochemicals in domesticated apples highlights the importance of wild germplasm as a source of genes for nutritional improvement. researchgate.net
Comparison of Phytochemical Content in Wild Malus spp. and M. domestica
| Phytochemical | Average Content in Wild Malus spp. | Average Content in M. domestica | Fold Difference | Source |
|---|---|---|---|---|
| Ascorbic Acid | Significantly higher | Lower | >2-fold | nih.govnih.gov |
| Chlorogenic Acid | Up to 2746 µg/g FW | Up to 1104 µg/g FW | ~2.5-fold | nih.gov |
| Phloridzin | Up to 430 µg/g FW | Up to 115 µg/g FW | >2-fold | nih.gov |
| Trilobatin | Significantly higher | Lower | >2-fold | nih.govnih.gov |
Utilization of Malus sylvestris Genetic Resources for Enhanced Phytochemical Profiles in Breeding Programs
The rich genetic diversity and high phytochemical content of M. sylvestris make it an invaluable resource for apple breeding programs aimed at developing new cultivars with enhanced nutritional value. nih.govresearchgate.netmdpi.com By introgressing genes from wild apples into cultivated varieties, breeders can reintroduce beneficial phytochemicals that were lost during domestication. researchgate.netmdpi.com
The use of wild relatives in breeding is a well-established strategy for improving disease resistance and other agronomic traits, and there is growing interest in applying this approach to enhance phytochemical profiles. nih.govmdpi.com The identification of marker-trait associations through GWAS provides powerful tools for marker-assisted selection (MAS), allowing breeders to more efficiently select for desired phytochemical traits in hybrid populations. nih.govnih.gov This genomics-based approach can accelerate the development of "bio-fortified" apple cultivars that offer improved health benefits to consumers. nih.govresearchgate.net
Environmental and Agronomic Factors Modulating Malus Sylvestris Phytochemistry
Abiotic Stressors and Their Effects on Secondary Metabolite Accumulation
Abiotic stressors, which are non-living environmental factors, are potent modulators of secondary metabolism in plants. Variations in light, temperature, water, and nutrient availability can trigger complex physiological and biochemical responses in Malus sylvestris, often leading to an enhanced production of specific phytochemicals that contribute to the plant's resilience.
Light Conditions (Intensity, Photoperiod, UV Radiation)
Light is a critical environmental factor that influences not only photosynthesis but also the production of a wide array of secondary metabolites in plants. In Malus species, light conditions, including intensity, duration (photoperiod), and spectral quality, particularly the presence of ultraviolet (UV) radiation, have been shown to significantly affect the flavonoid pathway.
Ultraviolet-B (UV-B) radiation, for instance, is a well-documented elicitor of flavonoid biosynthesis in apples. consensus.app Exposure to UV-B can lead to an increased accumulation of photoprotective compounds, such as anthocyanins and flavonols, in the skin of the fruit. consensus.app This response is a defense mechanism to shield the plant tissues from the damaging effects of high-energy radiation. Studies on Malus x domestica have shown that under low UV conditions, the ripening process can be delayed, and the concentrations of anthocyanins and flavonols are reduced. consensus.app The expression of key regulatory genes in the flavonoid biosynthetic pathway, such as FLS, HY5, MYB10, and MYB22, were found to be downregulated under reduced UV exposure. consensus.app In some Malus crabapple cultivars, specific anthocyanins like Cyanidin-3-O-arabinoside and pelargonidin-3-O-glucoside have been identified as key pigments influenced by environmental cues. fao.org Non-anthocyanin polyphenols, including flavonoids, flavonols, and chalcone (B49325), also play a role as auxiliary pigments. fao.org
Furthermore, research on other plant species has demonstrated that UV-B can specifically increase the concentrations of quercetin (B1663063) and kaempferol (B1673270) glycosides. nih.govnih.gov It is plausible that similar mechanisms are active in Malus sylvestris, where light conditions would modulate the accumulation of these and other phenolic compounds in both leaves and fruits, thereby influencing their antioxidant capacity and interactions with other organisms.
Table 1: Influence of Light Conditions on Secondary Metabolites in Malus Species
| Light Condition | Affected Metabolite Class | Specific Compounds (Examples) | Observed Effect | Reference Species |
|---|---|---|---|---|
| High UV-B Radiation | Flavonoids | Anthocyanins, Flavonols (Quercetin & Kaempferol glycosides) | Increased accumulation | Malus x domestica, Malus crabapple cultivars |
| Low UV-B Radiation | Flavonoids | Anthocyanins, Flavonols | Decreased accumulation | Malus x domestica |
| - | Anthocyanins | Cyanidin-3-O-arabinoside, Pelargonidin-3-O-glucoside | Key pigments affected by environmental cues | Malus crabapple cultivars |
| - | Flavonoids | Chalcone | Auxiliary pigment | Malus crabapple cultivars |
Temperature Regimes
Temperature is another critical abiotic factor that profoundly influences the metabolic processes in Malus sylvestris. Both high and low temperature stress can trigger specific changes in the plant's secondary metabolite profile as part of its acclimatization and defense strategies.
High temperatures have been observed to inhibit the biosynthesis of certain pigments, such as anthocyanins, and can even lead to their degradation in some Malus species. nih.gov This can be a concern for fruit quality in the face of rising global temperatures. Conversely, low temperatures can act as an elicitor for the production of these same compounds. In red-fleshed apples, a hybrid of Malus sieversii f. niedzwetzkyana and Malus domestica, exposure to low temperatures (16°C) in conjunction with light induced the expression of genes responsible for anthocyanin biosynthesis. researchgate.net
Studies on Malus sieversii, a close relative of Malus sylvestris, under freezing stress have provided a detailed look at the metabolic adjustments that occur. A metabolomic analysis identified 1020 metabolites, with phenolic acids and flavonoids being the most abundant classes. nih.gov Under freezing stress, significant changes were observed in various metabolic pathways, including glycolysis and amino acid metabolism. nih.gov Research on other plants has also shown that cold stress can stimulate the production of stilbenes and other antioxidant metabolites. mdpi.com In maize, for example, cold stress led to the accumulation of specific flavonoids like Quercetin-3-O-(2″′-p-coumaroyl)sophoroside-7-O-glucoside, Phloretin (B1677691), Phloretin-2′-O-glucoside, and Naringenin-7-O-Rutinoside, as well as the amino acids L-Lysine, L-phenylalanine, and L-Glutamine. researchgate.net Furthermore, in Malus domestica, photooxidative and heat stress have been linked to fluctuations in phytohormones such as abscisic acid (ABA), jasmonic acid (JA), and salicylic (B10762653) acid (SA), which are key signaling molecules in plant stress responses. researchgate.net
Table 2: Effect of Temperature Stress on Secondary Metabolites in Malus and Other Species
| Temperature Stress | Affected Metabolite Class/Pathway | Specific Compounds/Pathways (Examples) | Observed Effect | Reference Species |
|---|---|---|---|---|
| High Temperature | Anthocyanins | - | Inhibition of biosynthesis and degradation | Malus profusion |
| Low Temperature | Anthocyanin Biosynthesis Genes | MYB10, bHLH3/33 | Induced expression | Red-fleshed apple (M. sieversii hybrid) |
| Freezing Stress | Phenolic acids, Flavonoids, Amino acid metabolism, Glycolysis | - | Significant changes in metabolite profiles | Malus sieversii |
| Cold Stress | Flavonoids, Amino Acids | Quercetin-3-O-(2'''-p-coumaroyl)sophoroside-7-O-glucoside, Phloretin, L-Lysine, L-phenylalanine | Accumulation | Maize |
| Heat Stress | Phytohormones | Abscisic acid (ABA), Jasmonic acid (JA), Salicylic acid (SA) | Changes in concentration | Malus domestica |
Water Availability (Drought Stress)
Water availability is a major limiting factor for plant growth and productivity, and drought stress is known to induce significant changes in the secondary metabolism of plants, including Malus species. In response to water deficit, plants accumulate a variety of compounds that can act as osmolytes, antioxidants, and signaling molecules to mitigate cellular damage and enhance survival.
Metabolomic studies on plants subjected to drought have revealed complex responses. For instance, in mulberry, drought stress led to alterations in the levels of lipids, polyphenols (including flavonoids and cinnamic acid), and amino acids. mdpi.comresearchgate.net Similarly, in wheat, drought conditions resulted in the accumulation of proline, methionine, arginine, lysine, and aromatic and branched-chain amino acids. researchgate.net These amino acids can function as osmolytes to maintain cell turgor and as precursors for the synthesis of other defense-related compounds. The accumulation of sugars and organic acids, such as malic acid, has also been observed in wheat under drought, which can also contribute to osmotic adjustment. nih.gov While specific metabolomic data for Malus sylvestris under drought is limited, it is expected that this species would employ similar strategies, involving the modulation of its phenolic and amino acid profiles to cope with water deficit.
Table 3: Metabolic Responses to Drought Stress in Plants
| Affected Metabolite Class | Specific Compounds (Examples) | Observed Effect | Function | Reference Species |
|---|---|---|---|---|
| Polyphenols | Flavonoids, Cinnamic acid | Altered levels | Antioxidant, Signaling | Mulberry |
| Amino Acids | Proline, Methionine, Arginine, Lysine | Accumulation | Osmolytes, Precursors for defense compounds | Wheat |
| Organic Acids | Malic acid | Accumulation | Osmotic adjustment | Wheat |
| Lipids | - | Altered levels | Membrane stability, Signaling | Mulberry |
Soil Composition and Nutrient Availability
The composition of the soil, including its physical properties and the availability of essential nutrients, plays a fundamental role in the growth, development, and phytochemistry of Malus sylvestris. Nutrient availability, particularly of nitrogen (N), phosphorus (P), and potassium (K), can directly influence the allocation of resources between primary and secondary metabolism.
Generally, nutrient-limiting conditions can lead to an increase in the production of carbon-based secondary metabolites, such as phenolics and terpenes, as the plant has a surplus of carbon that cannot be used for growth due to the lack of other essential nutrients. For example, in pepino melons, the highest accumulation of total phenolic content was observed in the absence of NPK fertilizer application. researchgate.net Conversely, the application of NPK fertilizer at a moderate rate maximized the content of carotenoids (lutein, lycopene, and β-carotene). researchgate.net
In Malus domestica, nitrogen fertilization has been shown to be critical for promoting seedling growth and physiological performance. mdpi.com However, the balance of nutrients is crucial, as over-fertilization can lead to imbalances in nutrient uptake. mdpi.com The application of nitrogen and phosphorus can also have interactive effects on the nutrient status of apple trees. nih.gov While direct studies on the specific effects of soil composition on the secondary metabolite profile of Malus sylvestris are scarce, it is evident that nutrient management is a key agronomic factor that can be used to modulate the phytochemical content of the plant. The pH of the soil can also influence the availability of nutrients and, consequently, the production of secondary metabolites. Phenolic compounds, for instance, tend to be more stable in acidic conditions. mdpi.com
Biotic Interactions and Elicitation of Metabolite Synthesis
Malus sylvestris, in its natural environment, is in constant interaction with a multitude of other organisms, including pathogenic microorganisms and herbivores. These biotic interactions are major drivers of the evolution of plant chemical defenses. In response to attack, plants can activate a complex signaling network that leads to the synthesis and accumulation of a diverse array of defensive secondary metabolites.
Responses to Pathogenic Microorganisms and Herbivory
When Malus sylvestris is attacked by pathogenic fungi, bacteria, or viruses, or when it is fed upon by herbivores, it can initiate a defense response that includes the production of phytoalexins, which are antimicrobial compounds, and other defensive chemicals. This induced response is often localized to the site of attack but can also be systemic, preparing other parts of the plant for potential future attacks.
In response to the fungus Venturia inaequalis, the causal agent of apple scab, resistant apple cultivars have been shown to produce phytoalexins. researchgate.net One such compound, identified as 2,4-methoxy-3-hydroxy-9-O-beta-D-glucosyloxydibenzofuran, and given the trivial name malusfuran, was found to inhibit the spore germination and growth of the fungus. researchgate.net The aglycone of malusfuran demonstrated even higher toxicity, suggesting it may be the active phytoalexin. researchgate.net The induction of phytoalexin synthesis can also be triggered by fungal elicitors, which are molecules produced by the fungi that are recognized by the plant. mdpi.com
Herbivory also elicits a strong chemical defense response in Malus species. In Malus sieversii, attack by the insect Agrilus mali led to a significant increase in the levels of polyphenols, tannins, and the specific phenolic acids trans-cinnamic acid, caffeic acid, and ferulic acid in resistant plants. nih.gov Furthermore, herbivore feeding can induce the release of a blend of volatile organic compounds (VOCs). In apple, aphid infestation has been shown to induce the emission of several VOCs, including nonanal, decanal, methyl salicylate, geranyl acetone (B3395972), (Z)-3-hexenyl acetate (B1210297), (E)-β-caryophyllene, and β-bourbonene. These herbivore-induced plant volatiles (HIPVs) can serve multiple functions, including attracting the natural enemies of the herbivores, thus providing an indirect defense mechanism for the plant. researchgate.net
Table 4: Induced Secondary Metabolites in Malus Species in Response to Biotic Stress
| Biotic Stressor | Induced Metabolite Class | Specific Compounds (Examples) | Function | Reference Species |
|---|---|---|---|---|
| Venturia inaequalis (fungus) | Phytoalexins (Dibenzofurans) | Malusfuran, 2,4-methoxy-3,9-hydroxy-dibenzofuran (aglycone) | Antifungal | Malus x domestica 'Liberty' |
| Agrilus mali (insect) | Polyphenols, Tannins, Phenolic acids | trans-Cinnamic acid, Caffeic acid, Ferulic acid | Anti-herbivore defense | Malus sieversii |
| Aphids (insect) | Volatile Organic Compounds (VOCs) | Nonanal, Decanal, Methyl salicylate, Geranyl acetone, (Z)-3-Hexenyl acetate, (E)-β-Caryophyllene | Attraction of natural enemies | Apple |
Wound-Induced Metabolite Accumulation
Mechanical damage to plant tissues triggers a complex cascade of defense responses, leading to the accumulation of various secondary metabolites. This wound-induced response is a crucial survival mechanism, helping the plant to fend off pathogens that might enter through the injury site and to deter herbivores. While specific research on Malus sylvestris is limited, studies on the closely related Malus domestica (domesticated apple) provide valuable insights into the likely phytochemical changes that occur in the European wild apple upon wounding.
Research on mechanically injured apple leaves has demonstrated a significant increase in the concentration of certain phenolic compounds. Notably, the levels of chlorogenic acid and procyanidin (B600670) B2 have been observed to rise following physical damage. researchgate.net The total phenolic content in the leaves also shows a marked increase after injury. researchgate.net This accumulation of phenolic compounds is a well-documented plant defense mechanism, as these molecules can possess antimicrobial and antioxidant properties. mdpi.com
Furthermore, the application of chitosan, a natural biopolymer, to wounded apples has been shown to elicit and enhance the phenylpropanoid pathway, a major route for the synthesis of phenolic compounds. nih.gov This treatment leads to a significant increase in the biosynthesis of various phenolic acids, including cinnamic acid, caffeic acid, ferulic acid, and sinapic acid, at the wound site. nih.gov The total phenol (B47542) and flavonoid content at the wound is also significantly elevated. nih.gov These findings suggest that Malus sylvestris likely employs a similar strategy of accumulating a range of phenolic compounds at the site of an injury to protect itself.
The wound response in Malus species can also involve the upregulation of genes associated with phytoalexin biosynthesis. nih.gov Phytoalexins are low molecular weight antimicrobial compounds that are synthesized and accumulated in plants as a response to infection or stress. While this has been primarily studied in the context of biotic stress, it indicates a genetic preparedness to produce defensive compounds upon challenge, which would include mechanical injury.
The following table illustrates the potential changes in the concentration of key phenolic compounds in apple leaves following mechanical injury, based on data from Malus domestica.
Table 1: Effect of Mechanical Injury on Phenolic Compound Concentration in Apple Leaves (Malus domestica)
| Compound | Change After Injury |
|---|---|
| Chlorogenic Acid | Increase |
| Procyanidin B2 | Increase |
| Total Phenolic Content | Increase |
Influence of Cultivation Practices on Phytochemical Profiles
The methods employed in the cultivation of Malus sylvestris can have a profound impact on its phytochemical profile. The comparison between organic and conventional farming systems is of particular interest, as the differing inputs and environmental pressures can lead to variations in the secondary metabolite content of the fruit.
Studies comparing organically and conventionally grown apples (Malus domestica) have consistently found that organic apples are characterized by significantly higher concentrations of phenolic acids and flavonols. mdpi.com On average, the concentration of phenolic acids in organic apples can be over 30% higher, and flavonols over 66% higher, compared to their conventionally grown counterparts. mdpi.com This difference is thought to be a result of the increased stress experienced by organically grown plants, which are not protected by synthetic pesticides, leading to an enhanced production of defense-related secondary metabolites.
The mineral composition of the fruit can also be affected by the cultivation system. For instance, cloudy apple juice made from organically grown apples from older, low-maintenance orchards has been found to have a significantly higher content of phosphorus, potassium, and magnesium compared to juice from conventionally grown apples. nih.gov
While direct comparative studies on Malus sylvestris are scarce, the findings from Malus domestica strongly suggest that cultivation practices play a pivotal role in shaping the phytochemical and nutritional quality of the fruit.
The following interactive data table provides a comparative overview of the phytochemical content in organically versus conventionally grown apples, based on research on Malus domestica.
Table 2: Comparison of Phytochemical Content in Organic vs. Conventionally Grown Apples (Malus domestica)
| Phytochemical Group | Cultivation System | Relative Concentration |
|---|---|---|
| Phenolic Acids | Organic | Significantly Higher |
| Conventional | Lower | |
| Flavonols | Organic | Significantly Higher |
| Conventional | Lower |
Post Harvest Physiology and Phytochemical Dynamics in Malus Sylvestris
Effects of Harvest Maturity on Phytochemical Composition
The timing of harvest is a critical determinant of the quality and phytochemical load of apples. While specific studies detailing the evolution of phenolic compounds across various maturity stages for Malus sylvestris are limited, the ripening stage is considered a more crucial factor than the specific harvest date for fruits that have reached a similar degree of ripeness. slu.se
Malus sylvestris is distinguished by a significantly high content of phenolic compounds, particularly in the peel, when compared to cultivated varieties. uliege.be Research on other apple species suggests that phenolic compounds and antioxidant activity tend to be higher in later-harvested fruits. cabidigitallibrary.org However, these later harvests may also exhibit physiological changes such as increased pH and reduced titratable acidity, which can influence storage potential. cabidigitallibrary.org The inherent variability and high antioxidant potential of M. sylvestris underscore the importance of determining optimal harvest windows to maximize the concentration of these valuable secondary metabolites. uliege.be
Changes in Phytochemical Profiles During Processing
Processing can significantly alter the phytochemical composition of fruits. Studies on Malus sylvestris reveal that certain processing techniques can either degrade or enhance the extractability of its rich phenolic content.
Microwave-Assisted Extraction (MAE) is one processing method that has been shown to effectively extract bioactive compounds from M. sylvestris peel. Research indicates that the duration of microwave radiation has a significant effect on the yield of phenolics and flavonoids. An optimal radiation time of 12 minutes yielded the highest levels of phenolic content, flavonoid content, and antioxidant activity. f1000research.com
Blanching is another processing step that can influence phytochemical content. One study noted that after microwave blanching of Malus sylvestris pomace, the total amount of phenolic compounds, including (-)-epicatechin, caffeic acid, and quercetin (B1663063), increased. pan.olsztyn.pl
Interactive Data Table: Effect of Microwave-Assisted Extraction (MAE) Time on Malus sylvestris Peel Extract
| Radiation Time (minutes) | Total Phenolic Content (mg GAE/g) | Antioxidant Activity (%) |
| 3 | Value not specified | Value not specified |
| 6 | Value not specified | Value not specified |
| 9 | Value not specified | Value not specified |
| 12 | 14.73 | 95.09 |
| Data sourced from Krisnaningsih et al., 2024. f1000research.com This table reflects the reported optimal results. |
In Vitro and in Silico Investigation of Bioactivity Mechanisms of Malus Sylvestris Extract
Mechanisms of Antioxidant Activity
Malus sylvestris extract demonstrates significant antioxidant potential, which is attributed to its high content of polyphenolic compounds. cabidigitallibrary.org The antioxidant activity is evaluated through various assays that measure different aspects of this capacity, such as the ability to scavenge free radicals and to reduce oxidizing agents.
Free Radical Scavenging Capacity (e.g., DPPH assay)
The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used method to evaluate the ability of an extract to scavenge free radicals. Studies on Malus sylvestris extract have consistently shown a potent capacity to neutralize the DPPH radical. The radical scavenging capacity (%RSC) has been reported to vary depending on the extraction method and solvent used, with values ranging from 8.12% to 78.43%. cabidigitallibrary.org Another study found the DPPH radical scavenging capacity to be 56.7 ± 10.2 mg Trolox (B1683679) equivalents (TE) per gram of dry mass, which corresponds to an inhibition of 53.6 ± 9.7%. researchgate.net Research on apple peel extract specifically has demonstrated antioxidant activity percentages between 93.85% and 95.09% in the DPPH assay. f1000research.com This activity is largely attributed to the presence of bioactive compounds such as chlorogenic acid, epicatechin, phloridzin, catechin (B1668976), hyperoside (B192233), quercitrin (B1678633), and quercetin (B1663063), which are identified as potent free radical scavengers. f1000research.com
Table 1: DPPH Free Radical Scavenging Activity of Malus sylvestris Extracts
| Extract Source/Type | Measurement | Result | Reference |
|---|---|---|---|
| Fruit (various solvents) | % Radical Scavenging Capacity (%RSC) | 8.12% - 78.43% | cabidigitallibrary.org |
| Fruit (50% methanol) | % Inhibition | 53.6 ± 9.7% | researchgate.net |
| Fruit (50% methanol) | mg Trolox Equivalents/g dry mass | 56.7 ± 10.2 | researchgate.net |
| Peel (microwave-assisted extraction) | % Antioxidant Activity | 93.85% - 95.09% | f1000research.com |
Ferric Reducing Antioxidant Power (FRAP)
The Ferric Reducing Antioxidant Power (FRAP) assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). This reduction potential is an important aspect of antioxidant activity. Investigations into Malus sylvestris fruit extracts have revealed significant FRAP values, which, similar to DPPH activity, are dependent on the extraction conditions. cabidigitallibrary.org One study reported FRAP values ranging from 2.13 to 7.65 mM Fe²⁺. cabidigitallibrary.org Another analysis of ripe fruit extract recorded a high FRAP antioxidant capacity of 518.7 ± 42.9 mg Trolox equivalents (TE) per gram of dry mass. researchgate.net Furthermore, an extract using an 80:20 ethanol-water mixture yielded a FRAP value of 27.0 ± 1.25 mg Gallic Acid Equivalents (GAE) per 100g. nih.gov These findings confirm the potent reducing power of compounds within the extract.
Table 2: Ferric Reducing Antioxidant Power (FRAP) of Malus sylvestris Extracts
| Extract Source/Type | Measurement Unit | Result | Reference |
|---|---|---|---|
| Fruit (various solvents) | mM Fe²⁺ | 2.13 - 7.65 | cabidigitallibrary.org |
| Ripe Fruit (50% methanol) | mg Trolox Equivalents/g dry mass | 518.7 ± 42.9 | researchgate.net |
| Fruit (80:20 EtOH–H₂O) | mg Gallic Acid Equivalents/100g | 27.0 ± 1.25 | nih.gov |
Enzyme Modulatory Activities (e.g., inhibition of pancreatic lipase)
Malus sylvestris extract contains bioactive compounds capable of modulating the activity of certain enzymes. A notable example is the inhibition of pancreatic lipase (B570770), an enzyme crucial for the digestion of dietary fats. Oligomeric procyanidins found in apple polyphenols have been shown to inhibit the activity of pancreatic lipase, which can suppress the absorption of triglycerides. nih.govsemanticscholar.org This inhibitory effect is linked to the degree of polymerization of the procyanidins. semanticscholar.org Additionally, fatty acid components within the extract can bind to bile acids, which in turn can inhibit the pancreatic lipase enzyme by affecting the surface properties of the substrate emulsion, preventing the enzyme from binding to its substrate. researchgate.net
Antimicrobial Properties
The extract of Malus sylvestris has demonstrated notable antimicrobial properties against a variety of pathogenic microorganisms. Research on the peel extract of the 'Rome Beauty' variety has shown efficacy against Salmonella typhi, the bacterium responsible for typhoid fever. oamjms.eu In these studies, a minimum inhibitory concentration (MIC) of 12.5% was established, with an average inhibition zone diameter of 13.67 mm. oamjms.euoamjms.eu Similarly, the peel extract of the 'Manalagi' apple has been found to possess antibacterial activity against Streptococcus mutans, a primary causative agent of dental caries, with a determined MIC of 25%. unej.ac.id Furthermore, vinegar produced from Malus sylvestris has shown significant inhibitory action against Staphylococcus aureus, Escherichia coli, Salmonella enterica serovar Typhi, and the yeast Candida albicans. ipsintelligentsia.com The antimicrobial effects are largely attributed to the presence of polyphenolic compounds like flavonoids. oamjms.euunej.ac.id
Table 3: Antimicrobial Activity of Malus sylvestris Extracts
| Extract Type | Target Microorganism | Key Finding | Reference |
|---|---|---|---|
| Peel Extract ('Rome Beauty') | Salmonella typhi | MIC of 12.5% (13.67 mm inhibition zone) | oamjms.euoamjms.eu |
| Peel Extract ('Manalagi') | Streptococcus mutans | MIC of 25% | unej.ac.id |
| Fruit Vinegar | Staphylococcus aureus, Escherichia coli, Salmonella enterica ser. Typhi, Candida albicans | Significant inhibition observed | ipsintelligentsia.com |
In Silico Predictions of Bioactive Potential (e.g., Structural Activity Relationship (SAR) approaches)
Computational, or in silico, methods are valuable for predicting the biological activities of phytochemicals based on their chemical structures. Using a Structural Activity Relationship (SAR) approach, researchers have analyzed the bioactive compounds identified in Malus sylvestris peel extract. f1000research.com Compounds such as chlorogenic acid, epicatechin, phloridzin, catechin, hyperoside, quercitrin, quercetin, and pectin (B1162225) were evaluated. f1000research.com The SAR analysis predicted that these molecules have the functional potential to act as anti-inflammatory agents, regulators of lipid metabolism, free radical scavengers, and inhibitors of lipid peroxidase. f1000research.com Additionally, the predictions suggested potential antihypercholesterolemic and insulin-promoting activities, highlighting a broad spectrum of therapeutic possibilities for the compounds present in the extract. f1000research.com
Advanced Research Methodologies and Future Directions in Malus Sylvestris Extract Research
Omics Technologies in Phytochemical Research
The "omics" revolution has provided an unprecedented, high-throughput lens to examine the intricate biological systems of Malus sylvestris. By studying the entire complement of metabolites, genes, and proteins, researchers can build a comprehensive picture of how bioactive compounds are synthesized and regulated.
Metabolomics for Comprehensive Metabolite Profiling
Metabolomics, the large-scale study of small molecules or metabolites within a biological system, is a cornerstone of modern phytochemical research on Malus sylvestris. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are employed to generate detailed metabolic fingerprints of the extract. nih.govacs.org These profiles allow for the differentiation of Malus cultivars and the correlation of specific metabolites with commercially relevant traits like antioxidant activity. nih.govresearchgate.net
Non-targeted LC-MS metabolomics has been instrumental in discovering novel compounds, such as a stable ascorbic acid glycoside (2-O-β-D-glucopyranosyl L-ascorbic acid) in crab apples (Malus sylvestris), which was found in high concentrations compared to domesticated apples. researchgate.net Widely targeted metabolomics has further enabled the detailed characterization of various compound classes in Malus species, including sugars, organic acids, and a wide array of phenolic compounds. mdpi.com
Table 1: Key Metabolite Classes Identified in Malus sylvestris using Metabolomics
| Metabolite Class | Examples | Analytical Technique |
| Flavonols | Quercetin (B1663063), Quercitrin (B1678633), Hyperoside (B192233), Isoquercetin, Rutin (B1680289) | UHPLC-DAD-MS/MS, LC-MS |
| Flavan-3-ols | Catechin (B1668976), Epicatechin, Procyanidin (B600670) B2 | UHPLC-DAD-MS/MS, LC-MS |
| Dihydrochalcones | Phloridzin, Phloretin (B1677691) | UHPLC-DAD-MS/MS, LC-MS |
| Hydroxycinnamic Acids | Chlorogenic acid, 3-O-p-coumaroylquinic acid | UHPLC-DAD-MS/MS, LC-MS |
| Phenolic Acids | Protocatechuic acid | UHPLC-DAD-MS/MS |
| Organic Acids | Quinic acid, Citric acid, Malic acid | GC-MS, LC-MS |
| Vitamins | Ascorbic acid glycoside | LC-MS |
| Triterpenes | Lupeol (B1675499) | GC-MS |
Transcriptomics for Gene Expression Analysis in Biosynthesis
Transcriptomics provides a snapshot of the complete set of RNA transcripts in a cell, revealing which genes are actively being expressed. This is crucial for understanding the biosynthesis of phytochemicals in Malus sylvestris. By analyzing the transcriptome, researchers can identify and characterize the genes encoding the enzymes responsible for producing bioactive compounds like anthocyanins and other flavonoids. jst.go.jpnih.gov
For instance, transcriptome profiling has been used to reveal that the expression of genes involved in flavonoid synthesis, such as chalcone (B49325) synthase (CHS), flavanone (B1672756) 3-hydroxylase (F3H), and dihydroflavonol 4-reductase (DFR), can peak at different stages of fruit development. maxapress.com Comparative transcriptomics between different apple varieties has helped identify key regulatory genes, such as the MdMYB1/10/110a transcription factors, which play a critical role in controlling anthocyanin synthesis. jst.go.jpnih.gov This knowledge is vital for developing strategies to enhance the production of these valuable compounds.
Proteomics for Enzyme Activity and Regulation
Proteomics focuses on the large-scale study of proteins, particularly their structures and functions. In the context of Malus sylvestris extract, proteomics is used to investigate changes in enzyme activity and regulation that affect the phytochemical composition. researchgate.net Proteomic analysis can identify key enzymes involved in metabolic pathways and reveal how their abundance and activity change in response to developmental cues or environmental stress. researchgate.netnih.gov
Studies on apple fruit have shown a sequence of changes in enzyme activity during ripening, initiated by ethylene (B1197577) production. researchgate.net For example, the activity of antioxidant enzymes like ascorbate (B8700270) peroxidase (APX) and defense-related enzymes such as phenylalanine ammonia-lyase (PAL) and polyphenol oxidase (PPO) can be modulated during infection or stress, impacting the levels of phenolic compounds. researchgate.netresearchgate.net Proteomic approaches have also been used to analyze the inhibition of enzymes like ornithine decarboxylase (ODC) and arginine decarboxylase (ADC), which are involved in the synthesis of polyamines that influence plant growth. scispace.com
Multi-Omics Integration for Systems-Level Understanding
The most powerful insights are often gained by integrating data from different "omics" fields. A multi-omics approach, combining genomics, transcriptomics, proteomics, and metabolomics, allows for a systems-level understanding of the complex biological processes in Malus sylvestris. nih.govresearchgate.net By correlating gene expression data (transcriptomics) with protein levels (proteomics) and metabolite concentrations (metabolomics), researchers can construct detailed models of metabolic pathways. kuleuven.be
This integrated analysis helps to elucidate the complex regulatory networks that govern the biosynthesis of bioactive compounds. For example, by combining metabolomic and transcriptomic data, studies have successfully analyzed the molecular mechanisms underlying anthocyanin accumulation in apple cultivars. jst.go.jp This holistic approach is essential for identifying key bottlenecks and regulatory points in metabolic pathways, which can then be targeted for enhancement through biotechnological methods. researchgate.net
Biotechnological Approaches for Enhancing Bioactive Compound Production
Advances in biotechnology offer promising avenues for increasing the yield of desirable bioactive compounds from Malus sylvestris. These techniques range from optimizing extraction methods to sophisticated metabolic engineering.
One key area is the development of advanced extraction techniques. For example, microwave-assisted extraction (MAE) has been shown to significantly enhance the recovery of phenolics and flavonoids from Malus sylvestris peel compared to traditional methods. f1000research.com By optimizing parameters such as radiation time, the yield of compounds with high antioxidant activity can be maximized. f1000research.com
Furthermore, plant cell and tissue culture techniques present a scalable and controllable system for producing secondary metabolites. While not yet extensively applied to Malus sylvestris specifically for this purpose, related research shows that altering culture conditions or applying elicitors can stimulate the production of specific bioactive compounds. The use of inhibitors in in-vitro cultures, such as D-arginine to inhibit polyamine biosynthesis, demonstrates how morphogenesis and biochemical pathways can be manipulated. scispace.com These approaches lay the groundwork for developing bioreactor-based production systems for high-value phytochemicals from wild apple.
Computational Chemistry and Molecular Modeling for Mechanistic Elucidation
Computational chemistry and molecular modeling are powerful in silico tools used to predict and understand the properties and activities of bioactive compounds found in Malus sylvestris extract. These methods allow researchers to investigate interactions between phytochemicals and biological targets at the atomic level, providing insights that are often difficult to obtain through experimental methods alone.
Techniques like Structure-Activity Relationship (SAR) analysis can be used to predict the biological potential of identified compounds. f1000research.com For example, in silico analysis of compounds like chlorogenic acid and epicatechin from Malus sylvestris has predicted their potential as anti-inflammatory agents, free radical scavengers, and lipid metabolism regulators. f1000research.com Molecular modeling can also be used to simulate the diffusion and transport of compounds across biological barriers, such as the plant cuticle, which is crucial for understanding both the plant's physiology and the application of agrochemicals. acs.orgfrontiersin.org These computational approaches accelerate the process of drug discovery and functional ingredient development by helping to prioritize compounds for further experimental validation.
Sustainability and Valorization of Malus sylvestris By-products
The processing of Malus sylvestris, or the European wild apple, for various applications invariably generates a significant amount of by-products, primarily in the form of pomace. This pomace, which consists of peel, pulp, seeds, and core, is a rich reservoir of bioactive compounds. researchgate.net The principles of a circular economy and sustainable resource management necessitate a shift in perspective, viewing these by-products not as waste but as a valuable raw material for a host of secondary applications. scispace.commdpi.com The valorization of Malus sylvestris by-products is a multifaceted approach that not only mitigates environmental pollution associated with agricultural waste but also unlocks new economic opportunities.
The primary by-product of Malus sylvestris processing, apple pomace, is a rich source of various bioactive compounds that hold significant potential for valorization. nih.gov The peel is particularly abundant in polyphenols, which are known for their antioxidant properties. mdpi.com The seeds are a source of oil rich in essential fatty acids, tocopherols (B72186), and phytosterols. nih.govnih.gov Furthermore, the entire pomace is a good source of dietary fiber and pectin (B1162225). researchgate.net
The sustainable valorization of these by-products is rooted in the principles of the circular economy, which aims to minimize waste and make the most of resources. scispace.com By transforming what was once considered waste into valuable products, the environmental footprint of Malus sylvestris processing can be significantly reduced. This approach also presents considerable economic benefits by creating new revenue streams from the sale of extracted compounds and value-added products. scispace.commdpi.com
Current research is focused on developing and optimizing green extraction technologies to isolate these valuable compounds in an environmentally friendly and economically viable manner. mdpi.comnih.gov These technologies aim to maximize yield and purity while minimizing the use of harsh solvents and energy consumption. The overarching goal is to create a closed-loop system where every part of the Malus sylvestris fruit is utilized, contributing to a more sustainable and profitable industry.
The valorization of Malus sylvestris by-products can be broadly categorized into several key areas, each with its own set of applications and benefits. The extraction of bioactive compounds for use in functional foods, nutraceuticals, and cosmetics is a primary avenue. mdpi.comnih.gov Additionally, the biomass can be used for the production of biofuels, as a substrate for enzyme production, or as a natural fertilizer. pole-innovalliance.comskeenapublishers.com
The economic feasibility of these valorization strategies is a critical area of ongoing research. While the potential for value creation is high, the initial investment in extraction and processing technologies can be a barrier. scispace.com However, the rising demand for natural and sustainable products, coupled with increasing environmental regulations, is driving innovation and investment in this sector.
Future research will likely focus on the development of integrated biorefinery models for Malus sylvestris by-products. These models will aim to optimize the extraction of multiple compounds from a single source of biomass, thereby maximizing both economic and environmental benefits. scispace.com Furthermore, continued exploration of the bioactivity of compounds found in Malus sylvestris by-products is expected to uncover new applications and further enhance their value.
Q & A
Basic Research Questions
Q. How should researchers design experiments to evaluate phytochemical variability in Malus sylvestris extracts across cultivars?
- Methodological Answer : Use controlled sampling of cultivars grown under standardized conditions (e.g., soil, climate) to minimize environmental variability. Employ High-Performance Liquid Chromatography (HPLC) or High-Resolution Mass Spectrometry (HRMS) for precise quantification of phenolic compounds (e.g., quercetin, phloridzin). Include triplicate measurements and validate results against certified reference materials. For comparative studies, ensure statistical power by calculating sample sizes a priori using tools like G*Power .
Q. What are the validated protocols for extracting polyphenols from apple peels while preserving antioxidant activity?
- Methodological Answer : Optimize solvent polarity (e.g., 70% ethanol/water for polar phenolics) and extraction time (30–60 minutes at 50°C) to balance yield and stability. Centrifuge extracts to remove particulates, and lyophilize for long-term storage. Antioxidant activity should be assessed via DPPH or FRAP assays, with results normalized to gallic acid equivalents. Document deviations in extraction parameters (e.g., pH, temperature) to ensure reproducibility .
Q. How do researchers select Malus sylvestris cultivars to ensure consistency in phytochemical studies?
- Methodological Answer : Prioritize cultivars with well-documented genetic profiles (e.g., from germplasm banks) and published phytochemical data. Use hierarchical clustering or Principal Component Analysis (PCA) to group cultivars by phenolic profiles. Collaborate with botanical institutions to access vouchered specimens, and report geographic origin and harvest dates to account for seasonal variability .
Advanced Research Questions
Q. How can conflicting data on phenolic compound concentrations in Malus sylvestris extracts be resolved?
- Methodological Answer : Conduct meta-analyses to identify confounding variables (e.g., extraction methods, cultivar genetics). Apply mixed-effects models to account for study heterogeneity. Validate findings using orthogonal techniques (e.g., NMR alongside HPLC) and cross-reference with databases like FooDB or Phenol-Explorer. Publish raw datasets in repositories like Zenodo to enable reanalysis .
Q. What statistical models are suitable for analyzing synergistic interactions among phytochemicals in Malus sylvestris extracts?
- Methodological Answer : Implement multivariate approaches like Partial Least Squares (PLS) regression or machine learning algorithms (e.g., Random Forest) to model non-linear interactions. Use isobolographic analysis for dose-response studies of antioxidant synergy. Report interaction coefficients (e.g., Combination Index) and validate models with in vitro bioassays (e.g., cell-based oxidative stress models) .
Q. How can omics technologies (e.g., foodomics) be integrated into Malus sylvestris research frameworks?
- Methodological Answer : Combine metabolomic profiling (LC-MS) with transcriptomic data to link phytochemical production to gene expression patterns. Use pathway analysis tools (e.g., KEGG, MetaboAnalyst) to map biosynthetic routes. For ecological studies, incorporate GIS data to correlate phytochemical diversity with geographic and climatic factors. Publish workflows in FAIR-compliant formats .
Methodological Best Practices
- Data Reprodubility : Follow guidelines from journals like the Beilstein Journal of Organic Chemistry: report experimental details (e.g., solvent purity, equipment calibration) in Supplementary Information. For known compounds, cite spectroscopic data (e.g., UV λmax, NMR shifts) from authoritative sources .
- Theoretical Frameworks : Anchor studies in ecological or biochemical theories (e.g., Plant Defense Theory for phenolic variation). Use conceptual diagrams to clarify hypotheses and link observations to mechanistic explanations .
- Ethical Compliance : For studies involving human/animal testing, obtain IRB/IACUC approvals and declare conflicts of interest. Use non-destructive sampling (e.g., leaf discs) for endangered Malus species .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
